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Compound of Interest

Compound Name: VO-Ohpic trihydrate

Cat. No.: B10780575 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of VO-Ohpic trihydrate,

a potent phosphatase and tensin homolog (PTEN) inhibitor, in the study of cartilage endplate

(CEP) calcification. The provided protocols are based on established research demonstrating

the compound's efficacy in mitigating calcification and promoting chondrocyte health.[1][2]

Introduction
Cartilage endplate calcification is a significant contributor to intervertebral disc degeneration

(IDD).[1][2] VO-Ohpic trihydrate has emerged as a promising small molecule inhibitor for

studying and potentially counteracting this pathology.[1] As a PTEN inhibitor with an IC50 of 35-

46 nM, it modulates downstream signaling pathways to protect endplate chondrocytes from

apoptosis, degeneration, and calcification.[3][4] The primary mechanism of action involves the

activation of the Nrf-2 signaling pathway, which in turn mediates ferroptosis inhibition and

mitophagy activation, thereby alleviating redox imbalance and mitochondrial dysfunction.[1][2]

[5]
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Group
Histological Score
(L4-5)

BV/TV (%)
Intervertebral Disc
Height (mm)

Control ~1 ~5 ~0.22

IDD Model ~10 ~20 ~0.12

IDD + VO-Ohpic ~4 ~10 ~0.18

Table 1: Summary of in vivo effects of VO-Ohpic trihydrate on intervertebral disc degeneration

and cartilage endplate calcification in a murine model. Data is approximated from graphical

representations in the source literature.[6]

In Vitro Effects of VO-Ohpic Trihydrate on Endplate
Chondrocytes

Treatment
Condition

Key Protein
Expression
Changes

Apoptosis
Rate

Mineralized
Nodule
Formation

Alkaline
Phosphatase
(ALP) Activity

Control Baseline Low Minimal Low

TBHP (100 μM)

↑ COL10, ↑

RUNX2, ↓ SOX9,

↓ COL2, ↑

MMP3, ↑ MMP13

Increased
Significant

Increase
High

TBHP (100 μM)

+ VO-Ohpic (1

μM)

↓ COL10, ↓

RUNX2, ↑ SOX9,

↑ COL2, ↓

MMP3, ↓ MMP13

Decreased
Significantly

Reduced
Reduced

TBHP (100 μM)

+ VO-Ohpic (1

μM) + Nrf-2

siRNA

Reversed

protective effects

of VO-Ohpic

Increased

(compared to

VO-Ohpic alone)

Increased

(compared to

VO-Ohpic alone)

Increased

(compared to

VO-Ohpic alone)

Table 2: Summary of in vitro effects of VO-Ohpic trihydrate on tert-butyl hydroperoxide

(TBHP)-induced oxidative stress in cartilage endplate chondrocytes.[1][7][8]
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Experimental Protocols
In Vivo Murine Model of Intervertebral Disc Degeneration
Objective: To assess the in vivo efficacy of VO-Ohpic trihydrate in a surgically induced model

of intervertebral disc degeneration and cartilage endplate calcification.

Materials:

Male C57BL/6 mice (10-12 weeks old)

VO-Ohpic trihydrate

Vehicle (e.g., 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline)[4]

Anesthetic agents

Surgical instruments for annular puncture

Micro-CT scanner

Histology reagents (Hematoxylin and Eosin)

Procedure:

Animal Model Induction:

Anesthetize mice according to approved institutional protocols.

Surgically expose the L4-5 intervertebral disc.

Puncture the annulus fibrosus with a 33G needle to induce IDD.

Treatment Administration:

Divide mice into three groups: Control (no surgery), IDD model (surgery + vehicle), and

IDD + VO-Ohpic (surgery + VO-Ohpic administration).
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Administer VO-Ohpic trihydrate or vehicle intraperitoneally at a specified dosage and

frequency for a period of 8 weeks.

Outcome Assessment:

After 8 weeks, euthanize the mice and harvest the L4-5 spinal segments.

Micro-CT Analysis: Perform micro-computed tomography to quantify cartilage endplate

calcification (e.g., bone volume/tissue volume ratio).[6]

Histological Analysis: Fix, decalcify, and embed the spinal segments in paraffin. Section

and stain with Hematoxylin and Eosin to assess disc morphology and degeneration.[6]

Immunohistochemistry: Perform immunohistochemical staining for key markers of

calcification (e.g., COL10, OCN) and chondrogenesis (e.g., SOX9, COL2).[7]

In Vitro Chondrocyte Calcification Assay
Objective: To evaluate the protective effects of VO-Ohpic trihydrate against oxidative stress-

induced apoptosis and calcification in primary cartilage endplate chondrocytes.

Materials:

Primary cartilage endplate chondrocytes

Cell culture medium (e.g., DMEM/F12 with 10% FBS)

VO-Ohpic trihydrate (stock solution in DMSO)[3][9]

tert-Butyl hydroperoxide (TBHP)

Alizarin Red S staining solution

Alkaline Phosphatase (ALP) staining kit

Reagents for Western blotting and immunofluorescence

Procedure:
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Cell Culture and Treatment:

Isolate and culture primary chondrocytes from cartilage endplates.

Seed chondrocytes in appropriate culture plates.

Pre-treat cells with VO-Ohpic trihydrate (e.g., 1 μM) for 18 hours.[8]

Induce oxidative stress and calcification by adding TBHP (e.g., 100 μM) to the culture

medium for 24-72 hours.[7][8]

Calcification Assessment:

Alizarin Red Staining:

Fix cells with 4% paraformaldehyde.

Stain with Alizarin Red S solution to visualize calcium deposits.[7]

Destain and quantify the stain to measure the extent of mineralization.

Alkaline Phosphatase (ALP) Staining:

Fix cells as above.

Perform ALP staining according to the manufacturer's protocol to assess early

osteogenic differentiation.[7]

Molecular Analysis:

Western Blotting: Lyse cells and perform Western blot analysis for key proteins involved in

calcification (RUNX2, COL10), chondrogenesis (SOX9, COL2), and the Nrf-2 pathway

(Nrf-2, HO-1).[7][8]

Immunofluorescence: Fix and permeabilize cells. Perform immunofluorescent staining to

visualize the expression and localization of target proteins (e.g., Nrf-2).[8]
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Flow Cytometry: Assess chondrocyte apoptosis using Annexin V-FITC/PI staining and flow

cytometry.[1]

Signaling Pathways and Workflows
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Caption: Signaling pathway of VO-Ohpic trihydrate in chondrocytes.
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Caption: In vitro experimental workflow for chondrocyte studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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